Cas no 135926-91-9 (2,2'-Bithiophene, 3,3'-dibutyl-)

• Product Name: 2,2'-Bithiophene, 3,3'-dibutyl-
• CAS No: 135926-91-9
• MF: C₁₆H₂₂S₂
• MW: 278.475882053375
• CID: 1244442
• PubChem ID: 15709291
• Update Time: 2025-04-20

2,2'-Bithiophene, 3,3'-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 3,3'-dibutyl-
• 3-butyl-2-(3-butylthiophen-2-yl)thiophene
• 3,3'-Dibutyl-2,2'-bithiophene
• 135926-91-9
• DTXSID00577161
• SCHEMBL20869442

• Inchi： 1S/C16H22S2/c1-3-5-7-13-9-11-17-15(13)16-14(8-6-4-2)10-12-18-16/h9-12H,3-8H2,1-2H3
• InChI Key： UUIUHSZRTFTUOO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1=C(C=CS1)CCCC)CCCC

Computed Properties

• Exact Mass: 278.11646
• Monoisotopic Mass: 278.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0